4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide

• Molecular Formula: C24H23NO4S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
• InChI: InChI=1S/C24H23NO4S/c1-2-28-16-11-13-17(14-12-16)30(26,27)25-22-15-21-19-8-5-6-10-23(19)29-24(21)20-9-4-3-7-18(20)22/h3-4,7,9,11-15,25H,2,5-6,8,10H2,1H3
• InChI Key: VXHMMWWSNNDXPJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC5=C3CCCC5

Description

4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide, also known as TBN-9, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the family of benzofuran sulfonamides and has been found to have various biochemical and physiological effects.

Mechanism of Action

4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide acts as a competitive antagonist of GPR35, which is a receptor that is involved in various physiological processes including immune response, inflammation, and neurotransmission. GPR35 is activated by various endogenous ligands including kynurenic acid and zaprinast. 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide binds to the same binding site on GPR35 as these ligands and prevents their activation of the receptor.
Biochemical and Physiological Effects:
4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has been found to have various biochemical and physiological effects, particularly in the central nervous system. It has been shown to modulate neurotransmitter release and synaptic plasticity, which are important processes in learning and memory. 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has also been found to have anti-inflammatory effects and may have potential applications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide in lab experiments is its potency and selectivity as a GPR35 antagonist. This allows for specific modulation of GPR35 signaling without affecting other receptors or signaling pathways. However, one limitation of using 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental conditions.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide. One potential application is in the treatment of inflammatory diseases, as 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has been found to have anti-inflammatory effects. Additionally, further studies are needed to elucidate the exact mechanisms by which 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide modulates neurotransmitter release and synaptic plasticity. Finally, the development of more potent and selective GPR35 antagonists may lead to further insights into the physiological roles of this receptor and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the synthesis of 7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-amine, which is then reacted with ethyl bromoacetate to obtain the ethyl ester derivative. The final step involves the reaction of the ethyl ester derivative with benzenesulfonyl chloride to obtain 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide.

Scientific Research Applications

4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent and selective antagonist of the G protein-coupled receptor 35 (GPR35), which is a receptor that is expressed in various tissues including the brain. 4-ethoxy-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has been shown to inhibit the activation of GPR35 by its endogenous ligands, kynurenic acid and zaprinast. This inhibition has been found to have various effects on neuronal signaling and synaptic plasticity.